Cas no 2228804-77-9 (3,3-difluoro-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanoic acid)

• Product Name: 3,3-difluoro-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanoic acid
• CAS No: 2228804-77-9
• MF: C₁₀H₈F₂N₄O₂
• MW: 254.192928314209
• CID: 6612694
• PubChem ID: 165630482
• Update Time: 2025-05-21

3,3-difluoro-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanoic acid
• 3,3-difluoro-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propanoic acid
• 2228804-77-9
• EN300-1956406

• Inchi： 1S/C10H8F2N4O2/c11-10(12,5-8(17)18)7-3-1-2-6(4-7)9-13-15-16-14-9/h1-4H,5H2,(H,17,18)(H,13,14,15,16)
• InChI Key： YJVIAOBOOGPLEU-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC=C(C2N=NNN=2)C=1)F

Computed Properties

• Exact Mass: 254.06153183g/mol
• Monoisotopic Mass: 254.06153183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.8Ų

Additional information on 3,3-difluoro-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanoic acid

Comprehensive Guide to 3,3-Difluoro-3-[3-(1H-1,2,3,4-Tetrazol-5-yl)Phenyl]Propanoic Acid (CAS No. 2228804-77-9): Properties, Applications, and Market Insights

3,3-Difluoro-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propanoic acid (CAS 2228804-77-9) is a fluorinated organic compound featuring a tetrazole ring, a structural motif widely recognized in medicinal chemistry and material science. This compound has garnered significant attention due to its unique physicochemical properties, including high polarity, metabolic stability, and potential bioactivity. Researchers and industries are increasingly exploring its applications in pharmaceutical intermediates, agrochemicals, and advanced materials, aligning with the growing demand for fluorine-containing compounds in drug discovery.

The molecular structure of 3,3-difluoro-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propanoic acid combines a difluorinated propanoic acid backbone with a tetrazole heterocycle, offering synergistic effects for hydrogen bonding and electron-withdrawing capabilities. Such characteristics make it a valuable building block in designing small-molecule inhibitors or ligands for biological targets. Recent studies highlight its relevance in addressing challenges like drug resistance and enzyme modulation, topics frequently searched in AI-driven drug development platforms.

From a synthetic perspective, CAS 2228804-77-9 is typically prepared via multi-step organic reactions, including cyclization and fluorination processes. Its carboxylic acid group allows further derivatization, enabling the creation of esters, amides, or metal complexes. This adaptability is crucial for industries focusing on high-value fine chemicals, where customization is key to meeting specific R&D requirements. Notably, the compound’s thermal stability and solubility profile have been optimized for scalable production, addressing common queries about process optimization in chemical forums.

In the pharmaceutical sector, 3,3-difluoro-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propanoic acid is investigated for its role in bioisosteric replacements, a trending topic in computational chemistry. The tetrazole ring often mimics carboxylic acids in drug design, improving oral bioavailability and target selectivity. These attributes resonate with frequent searches on AI-assisted molecular docking and fragment-based drug discovery, positioning the compound as a hotspot for innovation.

Market analyses indicate rising demand for fluorinated tetrazole derivatives, driven by their utility in crop protection and electronic materials. Regulatory trends favoring eco-friendly fluorochemicals further boost adoption. For suppliers, emphasizing high-purity grades and custom synthesis services can capture niche segments, as evidenced by search volumes for bulk CAS 2228804-77-9 suppliers on B2B platforms.

In summary, 3,3-difluoro-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propanoic acid exemplifies the intersection of fluorine chemistry and heterocyclic innovation. Its versatility across R&D verticals—from life sciences to material engineering—makes it a compound of enduring relevance, perfectly aligned with industry trends and researcher inquiries.